Cas no 895518-38-4 ((2R)-α-Tocopherol (Mixture of Diastereomers))

(2R)-α-Tocopherol (Mixture of Diastereomers) is a stereoisomeric form of vitamin E, characterized by its chiral center at the 2-position of the chromanol ring. This mixture retains the potent antioxidant properties of α-tocopherol, effectively scavenging free radicals and protecting lipids from oxidative degradation. The presence of diastereomers may influence bioavailability and metabolic pathways, offering flexibility in research applications. It is commonly utilized in studies investigating vitamin E’s role in cellular protection, lipid metabolism, and oxidative stress. The product is suitable for pharmaceutical, nutritional, and biochemical research, providing a standardized material for comparative analyses of stereochemical effects on biological activity. Storage under inert conditions is recommended to maintain stability.
(2R)-α-Tocopherol (Mixture of Diastereomers) structure
895518-38-4 structure
Product Name:(2R)-α-Tocopherol (Mixture of Diastereomers)
CAS No:895518-38-4
MF:C29H50O2
MW:430.7061
CID:1059139
PubChem ID:12359166
Update Time:2025-05-19

(2R)-α-Tocopherol (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

    • (2R)-α-Tocopherol (Mixture of Diastereomers)
    • (2R)-α-Tocopherol (M
    • VITAMIN E
    • HMS3371A04
    • AK109456
    • (2R)-
    • A-Tocopherol (Mixture of Diastereomers)
    • (2R)-2,5,7,8-Tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-ol
    • SCHEMBL8408151
    • rel-(+)-alpha-Tocopherol; rel-D-alpha-Tocopherol
    • (+)-alpha-Tocopherol; D-alpha-Tocopherol
    • 895518-38-4
    • Inchi: 1S/C29H50O2/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8)19-17-26-25(7)27(30)23(5)24(6)28(26)31-29/h20-22,30H,9-19H2,1-8H3/t21?,22?,29-/m1/s1
    • InChI Key: GVJHHUAWPYXKBD-UQIPPQJZSA-N
    • SMILES: O1C2C(C([H])([H])[H])=C(C([H])([H])[H])C(=C(C([H])([H])[H])C=2C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])O[H]

Computed Properties

  • Exact Mass: 430.381080833g/mol
  • Monoisotopic Mass: 430.381080833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 12
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 10.7

Experimental Properties

  • Color/Form: Liquid
  • Density: 0.9±0.1 g/cm3
  • Melting Point: 2.5-3.5 °C
  • Boiling Point: 485.9±0.0 °C at 760 mmHg
  • Flash Point: 210.2±24.4 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

(2R)-α-Tocopherol (Mixture of Diastereomers) Security Information

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Additional information on (2R)-α-Tocopherol (Mixture of Diastereomers)

Comprehensive Overview of (2R)-α-Tocopherol (Mixture of Diastereomers) (CAS No. 895518-38-4): Properties, Applications, and Innovations

(2R)-α-Tocopherol (Mixture of Diastereomers), identified by CAS No. 895518-38-4, is a stereoisomeric form of vitamin E renowned for its potent antioxidant properties. As a critical nutrient, it plays a pivotal role in protecting cellular membranes from oxidative damage, making it a cornerstone in nutraceutical, pharmaceutical, and cosmetic formulations. The mixture of diastereomers enhances its bioavailability and functional versatility, addressing growing consumer demand for advanced health supplements and skincare solutions.

In recent years, the surge in interest around natural antioxidants and anti-aging compounds has propelled research into (2R)-α-Tocopherol. Studies highlight its efficacy in neutralizing free radicals, reducing inflammation, and supporting cardiovascular health. This aligns with trending searches such as "best vitamin E for skin" or "antioxidants for longevity," reflecting public fascination with holistic wellness. The diastereomeric mixture further ensures broader metabolic adaptability, catering to diverse demographic needs.

From a chemical perspective, CAS 895518-38-4 exhibits unique stereochemical complexity, which influences its interaction with biological systems. Its lipophilic nature allows seamless integration into lipid-rich formulations, such as encapsulated supplements and topical serums. Innovations in delivery systems, like nanoemulsions, have amplified its absorption rates—a topic frequently queried as "how to increase vitamin E absorption." Such advancements underscore its relevance in modern precision nutrition and dermatology.

The industrial applications of (2R)-α-Tocopherol extend beyond health sectors. In food technology, it serves as a natural preservative, replacing synthetic additives to meet clean-label trends. Searches like "vitamin E as food preservative" or "natural alternatives to BHA/BHT" highlight this shift. Regulatory bodies increasingly favor such compounds, given their GRAS (Generally Recognized as Safe) status and eco-friendly profile.

Ongoing research explores synergistic effects of (2R)-α-Tocopherol with other bioactive molecules, such as polyphenols or omega-3 fatty acids. Queries like "vitamin E and CoQ10 benefits" or "best combos for oxidative stress" dominate wellness forums. These combinations target multifactorial health challenges, from cognitive decline to photoaging, resonating with consumers seeking multifunctional nutraceuticals.

In conclusion, (2R)-α-Tocopherol (Mixture of Diastereomers) (CAS 895518-38-4) stands at the intersection of science and sustainability. Its evolving applications—from personalized medicine to green chemistry—reflect its adaptability to global health and environmental priorities. As research continues to unravel its potential, this compound remains a key player in shaping future innovations across industries.

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